N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)thiophene-2-sulfonamide

• IUPAC Name: N-[4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H13N3O2S3/c19-23(20,14-2-1-8-21-14)17-12-5-3-11(4-6-12)13-10-18-7-9-22-15(18)16-13/h1-6,8,10,17H,7,9H2
• InChI Key: SCTVAJBHKGQFNL-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=CS4
• Molecular Formula: C15H13N3O2S3
• Molecular Weight: 363.5 g/mol

Description

“N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)thiophene-2-sulfonamide” is a chemical compound. It contains a thiazole ring, which is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of 2-aminothiazoles with α-halocarbonyl compounds is a common approach for the assembly of imidazo[2,1-b][1,3]thiazole system. The product formation depends on the structure of the starting bromo ketone.

Molecular Structure Analysis

The molecular formula of this compound is C12H13N3O2S2. The thiazole ring in this compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Anticancer Agents

. .

Antiviral Drugs

. This suggests that the compound could potentially be used in the development of new antiviral medications.

Antioxidants

. This means that the compound could potentially be used in the treatment of diseases caused by oxidative stress.

Anti-inflammatory Agents

. This suggests that the compound could potentially be used in the treatment of inflammatory diseases.

Antimicrobial and Antifungal Agents

. .

Neuroprotective Agents

. This suggests that the compound could potentially be used in the treatment of neurodegenerative diseases.

Future Directions

The future directions for this compound could involve further exploration of its biological activities, given the diverse activities exhibited by thiazole derivatives. Additionally, new methods for the synthesis and functionalization of this compound could be explored.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazoles, have been known to exhibit diverse biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects .

Mode of Action

It is known that the molecular electrostatic potential (mep) surface of the thiazole ring plays a significant role in drug-target protein interaction .

Biochemical Pathways

Thiazole derivatives have been known to affect various biochemical pathways due to their diverse biological activities .

Result of Action

Compounds with similar structures have been known to exhibit diverse biological activities .